N-(4-ethylphenyl)-2-((2-(4-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[5-(4-fluorophenyl)-11-(hydroxymethyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C28H25FN4O3S/c1-3-17-4-10-21(11-5-17)31-24(35)15-37-28-23-12-22-19(14-34)13-30-16(2)25(22)36-27(23)32-26(33-28)18-6-8-20(29)9-7-18/h4-11,13,34H,3,12,14-15H2,1-2H3,(H,31,35)
• InChI Key: DODMODLVHYZQSU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=C(C=C5)F
• Molecular Formula: C28H25FN4O3S
• Molecular Weight: 516.6 g/mol

Description

N-(4-ethylphenyl)-2-((2-(4-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C28H25FN4O3S and its molecular weight is 516.59. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-((2-(4-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-((2-(4-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research has explored the anticancer properties of compounds structurally related to N-(4-ethylphenyl)-2-((2-(4-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide. For instance, fluoro-substituted benzo[b]pyran derivatives, which share a similar structural motif, have been synthesized and tested against various human cancer cell lines, demonstrating anticancer activity at low concentrations compared to reference drugs (Hammam et al., 2005). This suggests potential research avenues for the target compound in anticancer applications.

Plant Growth and Herbicide Antidote Activity

Compounds with a pyrano[2,3-d]pyrimidine framework have been investigated for their plant growth regulating and herbicide antidote activities. A study on S-alkyl thiobarbiturates and aromatic aldehydes forming 4Н-pyrano[2,3-d]pyrimidines revealed that certain derivatives exhibited moderate activity as antidotes to 2,4-D herbicides, highlighting their potential in agricultural research (Dotsenko et al., 2016).

Imaging and Diagnostic Applications

The structural framework of N-(4-ethylphenyl)-2-((2-(4-fluorophenyl)-6-(hydroxymethyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide is closely related to compounds used in imaging and diagnostics. For example, derivatives of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides have been developed as selective ligands for the translocator protein (18 kDa) and labeled with fluorine-18 for positron emission tomography (PET) imaging, showing promise in neuroinflammation and neurodegenerative disease research (Dollé et al., 2008).

Anti-Inflammatory and Analgesic Activities

Derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, which share structural features with the target compound, have been synthesized and evaluated for their anti-inflammatory activity. Some derivatives demonstrated significant anti-inflammatory effects, suggesting potential therapeutic applications for related compounds (Sunder et al., 2013).